N-(3,5-dimethylphenyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[7-(furan-2-yl)-4-oxo-2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• InChI: InChI=1S/C24H25N5O3S/c1-15-11-16(2)13-17(12-15)25-19(30)14-29-23(31)21-22(20(27-29)18-7-6-10-32-18)33-24(26-21)28-8-4-3-5-9-28/h6-7,10-13H,3-5,8-9,14H2,1-2H3,(H,25,30)
• InChI Key: JWYBGHDSXVTNOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C(=O)C3=C(C(=N2)C4=CC=CO4)SC(=N3)N5CCCCC5)C
• Molecular Formula: C24H25N5O3S
• Molecular Weight: 463.6 g/mol

Description

N-(3,5-dimethylphenyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C24H25N5O3S and its molecular weight is 463.56. The purity is usually 95%.
BenchChem offers high-quality N-(3,5-dimethylphenyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,5-dimethylphenyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• A study by Demchenko et al. (2015) focused on the synthesis of novel compounds involving thiazolo[4,5-d]pyridazinones, highlighting their potential for in vivo analgesic and anti-inflammatory activities. The synthesis involved reactions yielding compounds with significant yields and their characterization through spectroscopy techniques (Demchenko, A., Bobkova, L., Yadlovskiy, O., Buchtiarova, T., & Demchenko, S. A., 2015).

Antimicrobial and Antitumor Evaluation

• Research by Mokhtari & Pourabdollah (2013) on N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives revealed their effectiveness against pathogenic bacteria and Candida species, demonstrating the impact of substituents on anticandidal activity. Their study provided insights into the potential use of these compounds in antimicrobial applications (Mokhtari, B., & Pourabdollah, K., 2013).

Drug Design and Receptor Modulation

• The design and synthesis of compounds mimicking the "C5" hydrogen-bonded structure for dopamine receptor-modulating activity were explored by Baures et al. (1994). Their research into compounds like 3(R)-(7a(S)-Hexahydro-1-oxo-3,3-dimethyl-1H-pyrrolo[1,2-c]imidazol-2-yl) - oxo-1-pyrrolidine-acetamide showcased the potential of these mimics in enhancing binding affinity to dopamine receptors, indicating their relevance in neurological research and therapeutic applications (Baures, P., Baures, P., Ojala, W., Ojala, W., Gleason, W. B., Gleason, W. B., Mishra, R. K., & Johnson, R. L., 1994).

Utility in Heterocyclic Chemistry

• The utility of chloroacetonitrile for constructing novel pyrazole and thiazole derivatives was investigated by Khalil et al. (2017), demonstrating the versatility of 2-(-Piperidin-1-yl) acetamide as a precursor. This study contributes to the broader field of heterocyclic chemistry by providing new pathways for synthesizing heterocyclic compounds with potential biological activities (Khalil, A., Elsayed, G. A., Mohamed, H. A., & Raafat, A., 2017).